Methyl 2-{2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl}acetate

• IUPAC Name: methyl 2-(2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)acetate
• InChI: InChI=1S/C14H22N2O3/c1-3-4-7-11-15-14(8-5-6-9-14)13(18)16(11)10-12(17)19-2/h3-10H2,1-2H3
• InChI Key: SJHVSIRCHSSFMQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2(CCCC2)C(=O)N1CC(=O)OC
• Molecular Formula: C14H22N2O3
• Molecular Weight: 266.34 g/mol

Description

“Methyl 2-{2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl}acetate” is a chemical compound. It is a derivative of butyldiazaspirononenone.

Molecular Structure Analysis

The molecular formula of this compound is C14H22N2O3. The average mass is 385.501 Da and the monoisotopic mass is 385.215424 Da. The structure of this compound includes a spirocycle.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not detailed in the retrieved sources.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a boiling point of 373.2±44.0 °C and a density of 1.20±0.1 g/cm3.

Scientific Research Applications

Acetylcholinesterase Inhibitors

• Methyl 2-{2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl}acetate is used in the preparation of acetylcholinesterase inhibitors. .

Pharmaceutical Intermediates

• As an intermediate in the synthesis of Irbesartan , a widely used antihypertensive drug, this compound contributes to the pharmaceutical industry. .

Novel Synthetic Routes

• Researchers have developed a new synthetic route for preparing this compound. Unlike previous methods that used expensive starting materials, the intermediate can now be synthesized from readily available glycine methyl ester. .

Chemical Research and Characterization

• Scientists study the chemical properties, melting point, boiling point, density, and molecular weight of Methyl 2-{2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl}acetate. .

Drug Design and Optimization

• Researchers explore the structural features of this compound to design novel drugs. .

Biological Activity Studies

• Investigating the biological effects of Methyl 2-{2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl}acetate helps uncover potential therapeutic applications. .

Mechanism of Action

Target of Action

The primary target of Methyl 2-{2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl}acetate is acetylcholinesterase . Acetylcholinesterase is an enzyme that is responsible for breaking down acetylcholine, a neurotransmitter that plays a crucial role in muscle contraction and the regulation of various bodily functions.

Mode of Action

The compound interacts with its target, acetylcholinesterase, by inhibiting its activity . This inhibition prevents the breakdown of acetylcholine, leading to an increase in the concentration of acetylcholine in the synaptic cleft. The increased concentration of acetylcholine enhances the transmission of nerve impulses, resulting in various physiological effects.

Action Environment

Environmental factors can influence the action, efficacy, and stability of Methyl 2-{2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl}acetate. For example, the compound is very toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment . Therefore, the environmental context is an important consideration in the use and disposal of this compound.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the retrieved sources.

Future Directions

The future directions for the study and application of this compound are not specified in the retrieved sources.